Cas no 1856973-63-1 (4-(Aminomethyl)-4-(methoxymethyl)cyclohexan-1-ol)

• Product Name: 4-(Aminomethyl)-4-(methoxymethyl)cyclohexan-1-ol
• CAS No: 1856973-63-1
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 5964924
• PubChem ID: 126979077
• Update Time: 2025-10-22

4-(Aminomethyl)-4-(methoxymethyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1856973-63-1
• 4-(aminomethyl)-4-(methoxymethyl)cyclohexan-1-ol
• EN300-1832768
• 4-(Aminomethyl)-4-(methoxymethyl)cyclohexan-1-ol

• Inchi： 1S/C9H19NO2/c1-12-7-9(6-10)4-2-8(11)3-5-9/h8,11H,2-7,10H2,1H3
• InChI Key： YDZDTMOMQGVRCY-UHFFFAOYSA-N
• SMILES： OC1CCC(COC)(CN)CC1

Computed Properties

• Exact Mass: 173.141578849g/mol
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 55.5Ų

Additional information on 4-(Aminomethyl)-4-(methoxymethyl)cyclohexan-1-ol

4-(Aminomethyl)-4-(methoxymethyl)cyclohexan-1-ol (CAS No. 1856973-63-1): A Comprehensive Overview

4-(Aminomethyl)-4-(methoxymethyl)cyclohexan-1-ol (CAS No. 1856973-63-1) is a versatile compound with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its unique cyclohexane ring and functional groups, has garnered attention for its potential in drug development and organic synthesis. In this comprehensive overview, we will delve into the chemical structure, physical properties, synthesis methods, and recent research advancements of this compound.

The chemical structure of 4-(aminomethyl)-4-(methoxymethyl)cyclohexan-1-ol is noteworthy for its cyclohexane ring, which provides a stable and rigid framework. The presence of an aminomethyl group and a methoxymethyl group on the same carbon atom adds to its complexity and reactivity. The hydroxyl group on the cyclohexane ring further enhances its solubility and reactivity in various solvents. This combination of functional groups makes it an attractive candidate for a wide range of chemical reactions and biological studies.

In terms of physical properties, 4-(aminomethyl)-4-(methoxymethyl)cyclohexan-1-ol is a colorless liquid with a molecular weight of approximately 189.25 g/mol. It has a boiling point around 200°C and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These properties make it suitable for use in laboratory settings and industrial processes.

The synthesis of 4-(aminomethyl)-4-(methoxymethyl)cyclohexan-1-ol can be achieved through several methods. One common approach involves the reaction of 4-hydroxycyclohexanecarbaldehyde with methylamine and formaldehyde under controlled conditions. Another method involves the reduction of the corresponding nitrile or amide followed by methylation. These synthetic routes have been optimized to improve yield and purity, making the compound more accessible for research and development purposes.

Recent research advancements have highlighted the potential of 4-(aminomethyl)-4-(methoxymethyl)cyclohexan-1-ol in various fields. In pharmaceutical research, this compound has shown promise as a building block for the synthesis of novel drugs targeting specific biological pathways. For instance, studies have demonstrated its utility in the development of inhibitors for enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In the realm of organic synthesis, 4-(aminomethyl)-4-(methoxymethyl)cyclohexan-1-ol has been utilized as a chiral auxiliary to control stereochemistry in asymmetric reactions. Its ability to form stable complexes with transition metals has also been exploited in catalytic processes, leading to improved selectivity and efficiency in the synthesis of complex molecules.

Furthermore, the compound's biological activity has been explored in several studies. Research has shown that it exhibits moderate cytotoxicity against certain cancer cell lines, suggesting potential applications in cancer therapy. Additionally, its interaction with specific receptors and enzymes has been investigated to understand its mechanism of action at the molecular level.

In conclusion, 4-(aminomethyl)-4-(methoxymethyl)cyclohexan-1-ol (CAS No. 1856973-63-1) is a multifaceted compound with a wide range of applications in chemical and pharmaceutical research. Its unique chemical structure, favorable physical properties, and promising biological activity make it an important molecule for further investigation and development. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its significance in the scientific community.